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Compound of Interest

Benzoic acid, 2-amino-3-hydroxy-

Compound Name: ]
6-iodo-

Cat. No.: B12954986

Get Quote

Executive Summary & Compound Identity

Compound: 2-Amino-3-hydroxy-6-iodobenzoic acid Synonyms: 6-lodo-3-hydroxyanthranilic
acid; 6-lodo-3-HAA CAS: 1426317-27-2 Molecular Formula:

Molecular Weight: 279.03 g/mol

This compound represents a critical scaffold where the 3-hydroxy and 2-amino groups create a
push-pull electronic system, while the 6-iodo substituent introduces significant steric bulk and
heavy-atom electronic effects. Accurate characterization relies on distinguishing this isomer
from its more common regioisomers (e.g., 5-iodo) using scalar coupling constants in NMR and
specific fragmentation pathways in MS.

Structural Analysis & Numbering

To ensure correct spectral assignment, we define the locants based on the benzoic acid parent
structure:

e C1: Carboxyl (
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)

C2: Amine (

)

C3: Hydroxy!l (

)

C4: Aromatic Methine (

)

C5: Aromatic Methine (

)

C6: lodide (

Critical Note: The presence of substituents at C2, C3, and C6 leaves only C4 and C5 as
proton-bearing carbons. This results in a distinct AB coupling system in the

NMR, a definitive diagnostic feature.

Mass Spectrometry (MS) Data

Methodology: Electrospray lonization (ESI) in Negative Mode (ESI-) is preferred due to the
acidic carboxyl and phenolic protons.

Predicted Fragmentation Pattern

The iodine atom provides a unique mass defect and leaving group capability.
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m/z . Structural
lon Type Intensity

(Theoretical) Assignment

Mechanism

277.93 100% Molecular lon

Deprotonation of
COOH

233.94 40-60% Decarboxylated

Loss of

(Facilitated by
ortho-amino

group)

150.96 10-20% Deiodinated

Homolytic/Hetero
Iytic cleavage of
C-lI

Aminophenol
107.04 30%
core

Sequential loss

Graphviz: MS Fragmentation Pathway
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Caption: ESI(-) fragmentation pathway showing parallel losses of Carbon Dioxide and lodine.

Nuclear Magnetic Resonance (NMR)
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Solvent;: DMSO-

is required. The compound is sparingly soluble in

due to zwitterionic character.

NMR (400 MHz, DMSO- )

The aromatic region is simplified to two protons.
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Chemical
Shift (

ppm)

Multiplicity

Integration

Coupling (

Hz)

Assignment

Interpretati
on

12.5-135

Broad Singlet

Exchangeabl
e; typically
very broad.

9.2-98

Broad Singlet

Phenolic
proton; H-
bonded to

amine.

6.95

Doublet

1H

H5

Ortho to
lodine.
Deshielded
by I, but
shielded by
p-NH2.

6.50

Doublet

1H

H4

Ortho to
Hydroxyl.
Shielded by
0-OH and p-
COOH

(resonance).

55-6.5

Broad

2H

Amine
protons; shift
varies with

concentration

Key Diagnostic: The ortho-coupling constant (

) between H4 and H5 confirms the protons are adjacent. If the iodine were at C5 (para to
amine), you would see two singlets (para-coupling is negligible) or meta-coupling (

)-
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NMR (100 MHz, DMSO- )

The lodine atom exerts a massive "Heavy Atom Effect", causing the attached carbon (C6) to
shift significantly upfield, often appearing near 80-95 ppm, which is anomalous for aromatic

carbons.
Shift (
Carbon Type Assignment Notes
ppm)
169.5 C1 (COOH) Carbonyl
Deshielded by
146.0 C3 (C-OH)
Oxygen
Deshielded by
138.5 C2 (C-NH2) _
Nitrogen
124.0 C5 Aromatic Methine
116.5 C4 Aromatic Methine
112.0 C1 (Ipso) Bridgehead to COOH
Diagnostic: Upfield
92.0 C6 (C-I) due to lodine

shielding.

Infrared Spectroscopy (IR)

Sampling: KBr Pellet or ATR (Diamond crystal).
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Wavenumber (

Vibration Mode Functional Group
)
3450 - 3350 Primary Amine (Doublet)
Carboxylic Acid (Broad
3200 - 2500
Ilhumpll)
1675 - 1690 Conjugated Acid Carbonyl
1580, 1490 Aromatic Ring Skeleton
1240 Phenolic C-0O stretch
Carbon-lodine Stretch
500 - 600

(Fingerprint region)

Experimental Protocol: Isolation & Sample Prep

To obtain the data above, the following rigorous protocol ensures sample integrity, preventing
oxidation to cinnabarinic acid derivatives.

Step 1: Sample Preparation

e Solvent Selection: Use DMSO-

(99.9% D) with 0.03% TMS. Avoid Methanol-
as it may promote esterification or exchange phenolic protons too rapidly.

o Concentration: Prepare a 10-15 mg/mL solution.

¢ Inert Atmosphere: Flush the NMR tube with Nitrogen or Argon before sealing. Reason: 3-
hydroxyanthranilic acid derivatives are prone to auto-oxidation in air, forming dimers
(cinnabarinic acid analogs) which appear as deep red/orange impurities.

Step 2: Instrument Parameters

 NMR: Set relaxation delay (
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) to
to allow full relaxation of quaternary carbons (C-I, C-COOH).

e MS: Use a low cone voltage (20-30V) to preserve the molecular ion

. High energy will strip the lodine immediately.

Graphviz: Validation Workflow
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Caption: Logic flow for confirming the 6-iodo regioisomer vs. 5-iodo impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b12954986/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-profiling-of-2-amino-3-hydroxy-6-iodobenzoic-acid
https://www.benchchem.com/product/b12954986/docs?utm_src=pdf-body#technical-guide-spectroscopic-profiling-of-2-amino-3-hydroxy-6-iodobenzoic-acid
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fchemistry%2F
https://www.scilit.com/publications/d5b6c7b8cce134507fbedf331f43d32b
https://pubmed.ncbi.nlm.nih.gov/2162210/
https://pubmed.ncbi.nlm.nih.gov/10677004/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F
https://www.benchchem.com/product/b12954986?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12954986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sources

1. scilit.com [scilit.com]

2. Mechanism of reaction of 3-hydroxyanthranilic acid with molecular oxygen - PubMed
[pubmed.ncbi.nim.nih.gov]

3. 3-Hydroxyanthranilic acid-derived compounds formed through electrochemical oxidation -
PubMed [pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of 2-Amino-3-
hydroxy-6-iodobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12954986/docs#technical-guide-spectroscopic-
profiling-of-2-amino-3-hydroxy-6-iodobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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